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Executive Summary
As regulatory frameworks like the European REACH directive increasingly restrict the use of

lower molecular weight (LMW) phthalates due to their endocrine-disrupting potential, the

materials science and pharmaceutical industries are pivoting toward safer, high-performance

aliphatic diesters[1][2]. As a Senior Application Scientist, I have observed that Diisodecyl
azelate (DIDA)—a complex diester synthesized from azelaic acid and isodecyl alcohol—stands

out as a premier alternative.

This whitepaper provides an in-depth technical analysis of DIDA (CAS No. 28472-97-1),

detailing its physicochemical properties, validated synthesis protocols, and mechanistic role as

a low-temperature plasticizer and specialized lubricant base stock[3][4].
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Chemical Structure and Molecular Dynamics
Diisodecyl azelate is an aliphatic dicarboxylic acid ester. Its molecular architecture consists of

a linear 9-carbon backbone derived from nonanedioic acid (azelaic acid), flanked by two highly

branched 10-carbon chains derived from isodecyl alcohol[3][5].

Causality in Design: The specific selection of this structure is highly intentional. The linear

azelate core provides inherent flexibility and low-temperature fluidity, while the branched

isodecyl tails introduce steric hindrance. This steric bulk prevents the molecules from closely

packing and crystallizing at low temperatures, which is why DIDA exhibits an exceptionally low

melting point (-94.8 °C)[6]. Furthermore, the high molecular weight (468.75 g/mol ) significantly

reduces volatility, preventing the plasticizer from migrating or leaching out of polymer matrices

over time—a critical failure point in legacy plasticizers[3][4].
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Caption: Mechanism of polymer plasticization and free volume increase by Diisodecyl
Azelate.

Physicochemical Properties
Understanding the baseline physical properties of DIDA is essential for formulation scientists

integrating it into PVC compounds, synthetic lubricants, or medical device coatings. The data

below synthesizes verified metrics for pure DIDA[3][6][7].
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Property Value Scientific Implication

CAS Number 28472-97-1 Unique regulatory identifier[3].

Molecular Formula C29H56O4
High carbon-to-oxygen ratio

ensures hydrophobicity[3].

Molecular Weight 468.75 g/mol
High MW prevents evaporative

loss and leaching[3].

Melting Point -94.8 °C
Imparts extreme cold-weather

flexibility to polymers[6].

Boiling Point ~459.9 °C (at 760 mmHg)
Thermal stability during high-

heat extrusion processes[7].

Flash Point 204 °C - 212 °C
Safe handling profile for

industrial manufacturing[7][8].

Density ~0.91 g/cm³
Standard specific gravity for

aliphatic diesters[7].

Validated Synthesis Protocol: Direct Esterification
The industrial and laboratory-scale synthesis of DIDA relies on the direct esterification of

nonanedioic acid with isooctyl/isodecyl alcohol[4].

Expert Insight: While traditional esterifications use mineral acids (like sulfuric acid) as catalysts,

this protocol utilizes a titanate-based catalyst. Mineral acids frequently cause the dehydration

of branched alcohols into unwanted ethers, darkening the final product and reducing yield.

Titanate catalysts (e.g., tetraisopropyl titanate) operate via a coordination mechanism that

avoids these side reactions, ensuring a high-purity, color-stable product suitable for

pharmaceutical and premium industrial applications[4].

Step-by-Step Methodology
Stoichiometric Preparation: Charge a reaction vessel with 1.0 molar equivalent of azelaic

acid and 2.1 molar equivalents of isodecyl alcohol.
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Self-Validation: The 0.1 eq excess of alcohol is critical to drive the equilibrium toward the

ester product via Le Chatelier's principle.

Catalytic Initiation: Add 0.1–0.3 wt% of tetraisopropyl titanate catalyst to the mixture. Purge

the vessel with nitrogen to prevent oxidative degradation at high temperatures.

Azeotropic Distillation (180 °C – 220 °C): Gradually heat the mixture. Utilize a Dean-Stark

apparatus to continuously capture and remove the water byproduct.

Self-Validation: The reaction is considered complete when the theoretical volume of water

(2 moles per mole of azelaic acid) is collected in the trap, confirming full diesterification.

Neutralization: Cool the crude mixture to 90 °C. Wash with a 5% aqueous sodium carbonate

(

) solution to neutralize any unreacted azelaic acid and deactivate the titanate catalyst.

Vacuum Stripping & Filtration: Subject the organic layer to vacuum distillation (e.g., 5-10

mmHg at 150 °C) to strip off the excess isodecyl alcohol. Filter the final liquid through a fine

mesh to remove precipitated titanium dioxide (

) salts, yielding pure DIDA.
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Caption: Workflow for the direct esterification synthesis and purification of Diisodecyl Azelate.
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Applications in Polymer Science and Drug
Development
High-Performance Polymer Plasticization
DIDA is predominantly utilized as a specialty plasticizer in polyvinyl chloride (PVC) and

synthetic rubber formulations[5][9]. Unlike rigid phthalates, the aliphatic nature of the azelate

backbone allows the polymer matrix to maintain extreme flexibility at sub-zero temperatures.

This makes DIDA indispensable in the manufacturing of aerospace wire insulation, automotive

weather stripping, and cold-storage materials[4].

Medical Devices and Biocompatible Tubing
In the drug development and medical device sectors, the transition away from DEHP (bis(2-

ethylhexyl) phthalate) is a major priority due to its classification as a Substance of Very High

Concern (SVHC)[1]. DIDA offers a highly stable, non-migratory alternative for flexible PVC used

in intravenous (IV) tubing, blood bags, and catheter coatings. Its high molecular weight ensures

that the plasticizer does not leach into lipophilic drug formulations or blood products during

prolonged contact[2].

Synthetic Lubricant Base Stocks
Beyond polymers, DIDA is a foundational base stock for advanced synthetic lubricants[9]. The

ester linkages provide excellent lubricity and thermal stability, while the branched isodecyl

groups ensure a remarkably low pour point. It is frequently formulated into aviation turbine oils

and refrigeration compressor fluids where maintaining viscosity across extreme temperature

gradients is mandatory[4].

Toxicity and Regulatory Grounding
The regulatory landscape for chemical additives is governed strictly by agencies like the

European Chemicals Agency (ECHA) under the REACH directive. Legacy LMW phthalates are

easily released into the environment because they do not chemically bond to the polymer

matrix, leading to widespread environmental contamination and documented endocrine

disruption[2][10].
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Diisodecyl azelate mitigates these risks through its structural profile. While it also relies on

physical entanglement rather than covalent bonding, its high molecular weight and deep

lipophilicity drastically reduce its migration rate. Consequently, DIDA is not subject to the

severe Authorization and Restriction controls placed on legacy phthalates like DEHP or DBP[1]

[2]. It provides formulation scientists with a compliant, high-efficacy pathway to meet modern

safety standards without sacrificing material performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://cn.dycnchem.com/pd41832376.html
https://scipoly.com/wp-content/uploads/2020/09/p143-sds.pdf
https://parchem.com/chemical-supplier-distributor/diisodecyl-azelate-040142
https://www.accustandard.com/media/assets/catalogsbrochures/Phthalate_2023_10_LK.pdf
https://www.benchchem.com/product/b1615969/docs#diisodecyl-azelate-dida-chemical-architecture-synthesis-and-advanced-applications
https://www.benchchem.com/product/b1615969/docs#diisodecyl-azelate-dida-chemical-architecture-synthesis-and-advanced-applications
https://www.benchchem.com/product/b1615969/docs#diisodecyl-azelate-dida-chemical-architecture-synthesis-and-advanced-applications
https://www.benchchem.com/product/b1615969/docs#diisodecyl-azelate-dida-chemical-architecture-synthesis-and-advanced-applications
https://www.benchchem.com/product/b1615969?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

